4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N,2-dimethyl-N-(2-(pyridin-4-yl)ethyl)benzenesulfonamide

• IUPAC Name: N,2-dimethyl-N-(2-pyridin-4-ylethyl)-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C18H21N3O5S2/c1-14-13-16(21-18(22)8-12-27(21,23)24)3-4-17(14)28(25,26)20(2)11-7-15-5-9-19-10-6-15/h3-6,9-10,13H,7-8,11-12H2,1-2H3
• InChI Key: IJLSYSMSOBKKAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C(=O)CCS2(=O)=O)S(=O)(=O)N(C)CCC3=CC=NC=C3
• Molecular Formula: C18H21N3O5S2
• Molecular Weight: 423.5 g/mol

Description

4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N,2-dimethyl-N-(2-(pyridin-4-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H21N3O5S2 and its molecular weight is 423.5. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antiviral Potential

Research indicates that derivatives of benzenesulfonamide have shown promise in medicinal applications, particularly in anticancer and antiviral therapies. A study by Küçükgüzel et al. (2013) synthesized a series of celecoxib derivatives, revealing that these compounds possess anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV NS5B RNA-dependent RNA polymerase (RdRp) activities. Notably, a selected compound demonstrated significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, offering a potential therapeutic agent (Ş. Küçükgüzel et al., 2013).

Photodynamic Therapy for Cancer

In the realm of photodynamic therapy (PDT) for cancer treatment, compounds derived from benzenesulfonamide have been synthesized and characterized for their promising properties. Pişkin et al. (2020) synthesized new zinc phthalocyanine derivatives substituted with benzenesulfonamide derivative groups containing Schiff base. These compounds exhibited good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for Type II mechanisms in PDT. The study highlights the potential of these compounds as Type II photosensitizers for treating cancer (M. Pişkin, E. Canpolat, & Ö. Öztürk, 2020).

Molecular and Supramolecular Structures

The molecular and supramolecular structures of N-[2-(pyridin-2-yl)ethyl]-derivatives of methane-, benzene- and toluenesulfonamide have been investigated, revealing diverse hydrogen bonding patterns and interactions. Jacobs et al. (2013) explored the variations in torsion angles and hydrogen bonding in these compounds, which contribute to different structural conformations and properties, demonstrating the significance of these derivatives in structural chemistry and potential applications (Danielle L Jacobs, B. Chan, & Abby R. O'Connor, 2013).